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Compound of Interest

Compound Name: Nonadecyl methane sulfonate

Cat. No.: B15622293

CAS Number: 62732-72-3

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nonadecyl methane sulfonate is a long-chain alkyl ester of methanesulfonic acid. While
specific research on the C19 analogue is limited, the broader class of alkyl methane sulfonates
(AMS) is of significant interest in the pharmaceutical sciences, primarily due to their potential as
DNA alkylating agents and their presence as genotoxic impurities in drug substances. This
technical guide provides a comprehensive overview of the available information on nonadecyl
methane sulfonate, drawing necessary analogies from the well-studied short-chain and other
long-chain alkyl methane sulfonates. It covers physicochemical properties, general synthesis,
potential biological activities, and analytical methodologies, aiming to equip researchers and
drug development professionals with a foundational understanding of this compound and its
chemical class.

Physicochemical Properties

Quantitative data for nonadecyl methane sulfonate is not extensively available in public
literature. The following table summarizes the known properties of nonadecyl methane
sulfonate and related compounds for comparison.
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General Long-

Nonadecyl Methyl Methane .
Property Chain Alkyl
Methane Sulfonate Sulfonate (MMS)
Sulfonates
CAS Number 62732-72-3[1] 66-27-3[2] Varies
Molecular Formula C20H4203S[1] C2H603S[2] Varies
Molecular Weight 362.61 g/mol [1] 110.13 g/mol [2] Varies
Not specified (likely a )
. Colorless to amber Generally solids or
Appearance solid at room o ] o
liquid[2][3] viscous liquids
temperature)
) ) a Increases with chain
Melting Point Not specified 20 °C[3]
length
N ) - 203 °C at 753 Increases with chain
Boiling Point Not specified
mmHg[3] length
Soluble in water, Generally soluble in
dimethyl formamide, nonpolar organic
Solubility Not specified and propylene glycol; solvents; water

slightly soluble in

nonpolar solvents[3]

solubility decreases

with chain length

Synthesis of Alkyl Methane Sulfonates

A general and widely used method for the synthesis of alkyl methane sulfonates involves the

reaction of an alcohol with methanesulfonyl chloride in the presence of a tertiary amine base,

such as triethylamine, in an aromatic organic solvent.

General Experimental Protocol

» Reaction Setup: To a solution of the corresponding long-chain alcohol (e.g., 1-nonadecanol)

in an aromatic organic solvent (e.g., toluene), a tertiary amine (e.g., triethylamine) is added.

The reaction mixture is typically cooled in an ice bath.

» Addition of Methanesulfonyl Chloride: Methanesulfonyl chloride is added dropwise to the

stirred solution while maintaining the temperature.
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o Reaction: The reaction is allowed to proceed at a controlled temperature until completion,
which can be monitored by techniques such as thin-layer chromatography (TLC).

o Workup: The reaction mixture is washed with an aqueous solution of an alkali metal
carbonate (e.g., sodium carbonate) to remove the tertiary amine hydrochloride salt and any
unreacted methanesulfonyl chloride.

 Purification: The organic layer is separated, dried over an anhydrous salt (e.g., sodium
sulfate), and the solvent is removed under reduced pressure to yield the crude alkyl
methanesulfonate. Further purification can be achieved by chromatography or
recrystallization.

Reactants
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y
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General Synthesis Workflow for Alkyl Methane Sulfonates.

Biological Activity and Toxicology

There is a significant lack of specific toxicological data for nonadecyl methane sulfonate.
However, the biological activity of alkyl methane sulfonates is highly dependent on the length of
the alkyl chain.
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» Short-chain alkyl methane sulfonates (e.g., MMS, EMS) are potent DNA alkylating agents
and are considered genotoxic and carcinogenic.[3][4] They can methylate DNA bases,
leading to mutations and cell death.[4]

e Long-chain alkyl sulfonates, in contrast, are generally considered to be less toxic. Studies on
long-chain alkyl sulfates suggest that acute oral toxicity decreases with increasing alkyl chain
length. The primary effect of acute oral exposure to long-chain alkyl sulfates is irritation to the
gastrointestinal tract due to their surfactant properties. No evidence for carcinogenicity or
genotoxicity has been observed for long-chain alkyl sulfates.

It is important to note that while these trends are observed for alkyl sulfates, dedicated
toxicological studies on honadecyl methane sulfonate are required to confirm its specific
biological activity profile.

Potential Signaling Pathways (by analogy with MMS)

The genotoxic effects of short-chain alkyl methane sulfonates like MMS trigger a cascade of
cellular signaling pathways, primarily the DNA Damage Response (DDR). While it is unknown if
nonadecyl methane sulfonate interacts with DNA, the pathways activated by its short-chain
analogues are well-characterized.
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Simplified DNA Damage Response Pathway Induced by MMS.

Analytical Methods

The analysis of alkyl methane sulfonates is crucial, especially in the context of pharmaceutical
quality control where they are considered potential genotoxic impurities.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a common and sensitive method for the detection and quantification of alkyl methane
sulfonates.

General Protocol:

o Sample Preparation: The active pharmaceutical ingredient (API) is dissolved in a suitable
solvent. A liquid-liquid extraction may be performed to isolate the alkyl methane sulfonates.
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» Derivatization (optional): For improved volatility and detection, derivatization may be
employed.

e GC Separation: The sample is injected into a gas chromatograph equipped with an
appropriate column (e.g., DB-WAX) to separate the components.

o MS Detection: The separated components are detected by a mass spectrometer, often in
selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for high sensitivity
and specificity.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides a sensitive and specific method for the determination of alkyl methane
sulfonates without the need for derivatization.

General Protocol:
o Sample Preparation: The sample is dissolved in a suitable solvent, often the mobile phase.

e LC Separation: The sample is injected into a liquid chromatograph, typically with a C18
column, and separated using a gradient elution.

o MS/MS Detection: Detection is performed using a tandem mass spectrometer with an
electrospray ionization (ESI) source in MRM mode. The MRM transitions for specific alkyl
methane sulfonates are monitored for quantification.

Sample Preparation Analysis Result

API Sample Dissolution ——#» Extraction/Derivatization (optional) [GC orLC SeparatioD—»[MS or MS/MS Detectior) Quantification of AMS
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General Analytical Workflow for Alkyl Methane Sulfonates.

Applications and Future Directions
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While short-chain alkyl methane sulfonates are primarily studied as genotoxins, long-chain alkyl
sulfonates are used in other areas. For instance, they have been employed as reagents in the
synthesis of other organic molecules. Long-chain alkyl sulfonates are also used in the analysis
of water-soluble vitamins to separate water-soluble basic analytes.[4]

The lack of specific data on nonadecyl methane sulfonate highlights a significant knowledge
gap. Future research should focus on:

o Detailed Physicochemical Characterization: Determining properties such as melting point,
boiling point, and solubility in various solvents.

o Toxicological Evaluation: Performing in vitro and in vivo studies to assess its genotoxicity,
cytotoxicity, and overall toxicity profile.

o Exploration of Applications: Investigating its potential uses as a surfactant, in organic
synthesis, or in other areas of materials science.

Conclusion

Nonadecyl methane sulfonate, CAS number 62732-72-3, is a long-chain alkyl methane
sulfonate for which specific technical data is scarce. By drawing comparisons with its better-
studied short-chain and long-chain analogues, this whitepaper provides a foundational
understanding of its likely properties, synthesis, and analytical considerations. The potential for
reduced toxicity compared to short-chain alkyl methane sulfonates makes further investigation
into its biological and chemical properties a worthwhile endeavor for the scientific and drug
development communities. It is imperative that future research be directed towards filling the
existing knowledge gaps to fully characterize the safety and potential applications of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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